(2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-fluorophenyl)methanone
Description
(2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-fluorophenyl)methanone, also known as FBM, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FBM is a small molecule that belongs to the class of imidazolyl ketones and has a unique chemical structure that makes it a promising candidate for drug development.
Scientific Research Applications
Hydrolysis and Photolysis Kinetics
This compound has been studied for its hydrolysis and photolysis kinetics in water . The hydrolysis half-lives of the compound depending on pH, initial concentration, and temperature were found to be 14.44 days at pH = 5; 1.60 days at pH = 7 . The photolysis half-life of the compound in different initial concentrations were 8.77 hours at 1.0 mg/L, 8.35 hours at 5.0 mg/L, and 8.66 hours at 10.0 mg/L .
Degradation Mechanism
The degradation mechanism of this compound in water has been proposed . The degradation products were identified using ultra-high-performance liquid chromatography coupled with an Orbitrap high-resolution mass spectrometer . One degradation product was identified as 2-(4-fluorobenazyl)-5-methoxy-1,3,4-oxadiazole .
Safety Assessment
The research on this compound can be helpful for its safety assessment . Understanding the degradation mechanism and kinetics can provide valuable information for assessing the environmental impact and safety of this compound .
Environmental Impact
The study of this compound can increase the understanding of its behavior in water environments . This can help in assessing the environmental impact of this compound, especially in relation to its use as a bactericide .
Bactericide
This compound is a novel bactericide that exhibits considerable inhibition effects against rice bacterial leaf blight and leaf streak . It has been found to have half-maximal effective concentration (EC 50) values of 1.07 µg/mL and 7.14 µg/mL, respectively .
Antitubercular Activity
Although not directly related to the compound , indole derivatives, which have a similar structure, have been investigated for their in vitro antitubercular activity . This suggests potential for further research into the antitubercular activity of your compound.
properties
IUPAC Name |
(4-fluorophenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F2N2OS/c18-14-5-1-12(2-6-14)11-23-17-20-9-10-21(17)16(22)13-3-7-15(19)8-4-13/h1-8H,9-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COMHNNPWRKQLSQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CC=C(C=C2)F)C(=O)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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